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Compound of Interest

Compound Name: C-Flex

Cat. No.: B1167309

For researchers, scientists, and professionals in drug development, the integrity and reliability
of fluid handling components are paramount. In long-term peristaltic pumping, the choice of
tubing can significantly impact process efficiency, product purity, and ultimately, patient safety.
This guide provides an objective comparison of C-Flex® thermoplastic elastomer (TPE) tubing
with alternative materials, focusing on critical performance parameters: pump life durability,
spallation, and extractables and leachables. The information presented is supported by
available experimental data to facilitate informed decision-making in biopharmaceutical

applications.

Performance at a Glance: C-Flex® vs. Alternatives

The following tables summarize the performance of C-Flex® tubing in comparison to other
commonly used materials in biopharmaceutical long-term pumping applications.

Table 1: Comparative Pump Life Performance
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Tubing Material

Test Conditions

Average Pump Life
(Hours to Failure)

Source

C-Flex® 374 (Non-

sterile)

Masterflex I/P pump,
450 RPM

34.3

[1]

C-Flex® 374 (Gamma
Irradiated)

Masterflex I/P pump,
450 RPM

45.0

[1]

BioFlex® TPE (Non-

sterile)

Masterflex I/P pump,
450 RPM

> 59.5 (no failure)

[1]

BioFlex® TPE

(Gamma Irradiated)

Masterflex I/P pump,
450 RPM

> 67.5 (no failure)

[1]

3-roller pump head,

Data not quantified in

C-Flex® 072 300 RPM, 10 psiback  hours, noted for [1]
pressure "prolonged pump life"
Watson Marlow 720
Tuflux® TPE ]
series pump, > 300 ~175 [2]
(Autoclaved)
RPM
Watson Marlow 720
Tuflux® TPE (Gamma ]
) series pump, > 300 ~150 [2]
Irradiated)
RPM
Watson Marlow 720
C-Flex® 374 .
series pump, > 300 ~125 [2]
(Autoclaved)
RPM
Watson Marlow 720
C-Flex® 374 (Gamma ]
series pump, > 300 ~100 [2]

Irradiated)

RPM

Masterflex® I/P and

Repligen TPE > 96 (no failure) [3]
L/S pumps, 600 RPM
Masterflex® I/P and
C-Flex® 374 <96 [3]
L/S pumps, 600 RPM
Table 2: Spallation Characteristics
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Spallation Performance

Tubing Material Source
Summary
Claims lower spallation than
C-Flex® ULTRA other TPEs and silicone
formulations.
- Prone to damage and
Silicone ) ) [415]
shedding of particulates.
Prone to damage and
Tygon® : . [41[5]
shedding of particulates.
Exhibits extremely low rates of
PharmaPure® spallation compared to silicone  [6]
and other alternatives.
) Offers lower spallation than
Puri-Flex™ [7]

silicone.

Table 3: Extractables and Leachables Profile
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Tubing Material

Extractables and
Leachables Profile
Summary

Source

C-Flex® 374

Main organic content includes
hydrocarbons and related
extractables from polyolefins,
derived from natural paraffin-

based hydrocarbons.

[2]

Tuflux® TPE

Main organic content includes
hydrocarbons and related
extractables from polyolefins,
derived from well-defined
synthetic hydrocarbons.
Overall extractable profiles are
considered comparable to C-
Flex® 374.

[2]

Silicone (Platinum-cured)

Offers high purity with a low

Extractable/Leachable profile.

[8]

Silicone (Peroxide-cured)

A potential leachable is the
peroxide catalyst (2-4

dichlorobenzoyl acid).

[8]

Experimental Protocols

Understanding the methodologies behind the performance data is crucial for its correct

interpretation. Below are generalized experimental protocols for key performance tests based

on industry practices.

Pump Life Testing

The objective of pump life testing is to determine the durability of tubing under continuous

peristaltic pump operation.

e Apparatus: A peristaltic pump (e.g., Masterflex® I/P or L/S, Watson Marlow) with a specified

pump head and number of rollers.
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e Tubing Samples: Tubing of a specific internal diameter (ID) and outer diameter (OD) is used.
Samples may be tested as non-sterile, gamma-irradiated, or autoclaved.

e Procedure:

o The tubing is installed in the peristaltic pump head according to the manufacturer's
instructions.

o Afluid, typically water or a buffer solution, is continuously pumped through the tubing at a
set flow rate (RPM) and often against a defined back pressure.

o The test is run continuously until the tubing fails, which is typically characterized by rupture
or leaking.

o The time to failure is recorded in hours.
Spallation Testing

Spallation testing quantifies the shedding of particulate matter from the inner surface of the
tubing during pumping.

o Apparatus: A peristaltic pump, a particle counter, and a fluid circulation loop.
e Procedure:
o Aclosed loop is created with the test tubing installed in the peristaltic pump.

o Aclean fluid (e.g., deionized water) is circulated through the loop for a predetermined
duration.

o Samples of the fluid are taken at specified time intervals.

o The samples are analyzed using a particle counter to determine the number and size of
shed patrticles.

o The results are often reported as the number of particles per unit volume of fluid.

Extractables and Leachables (E&L) Testing
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E&L studies are conducted to identify and quantify chemical compounds that may migrate from
the tubing into the process fluid.

o Extractables Study:

o The tubing is exposed to a range of solvents with varying polarities (e.g., ethanol, water,
hexane) under exaggerated conditions of time and temperature. This is designed to
extract a wide range of potential leachables.

o The resulting extracts are analyzed using various analytical techniques, such as Gas
Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass
Spectrometry (LC-MS), to identify and quantify the extracted compounds.

e Leachables Study:

o The tubing is exposed to the actual drug product or a placebo under normal process
conditions (time and temperature).

o Samples of the drug product are collected at different time points.

o These samples are then analyzed to identify and quantify any compounds that have
leached from the tubing into the product.

Visualizing the Workflow

To better illustrate the testing processes, the following diagrams, created using the DOT
language, outline the typical experimental workflows.
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Caption: Workflow for Peristaltic Pump Life Testing.
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Caption: Workflow for Tubing Spallation Analysis.
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Caption: Workflow for Extractables and Leachables Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pumping]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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